Cas no 55512-05-5 (N-(3-Formylphenyl)methanesulfonamide)
N-(3-Formylphenyl)methanesulfonamide is a versatile intermediate in organic synthesis, characterized by the presence of both a formyl (–CHO) and a methanesulfonamide (–SO₂NHCH₃) group on a phenyl ring. This bifunctional structure enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, particularly in reactions involving nucleophilic substitutions or condensations. The compound’s high purity and stability under standard conditions make it a reliable choice for research and industrial applications. Its well-defined reactivity profile allows for selective modifications, facilitating the synthesis of complex molecules. Suitable for controlled reactions, it offers consistent performance in multi-step synthetic routes.

55512-05-5 structure
Product name:N-(3-Formylphenyl)methanesulfonamide
N-(3-Formylphenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Formylphenyl)methanesulfonamide
- 3-(Methylsulfonamido)benzaldehyde
- Methanesulfonamide,N-(3-formylphenyl)-
- N-(3-FORMYLPHENYL)METHANESULPHONAMIDE
- CBDSSTWZEANOCR-UHFFFAOYSA-N
- AKOS003296781
- FT-0727475
- SCHEMBL243260
- Methanesulfonamide, N-(3-formylphenyl)-
- EN300-66984
- SY003551
- N-(3-formyl-phenyl)-methanesulfonamide
- DTXSID10383412
- PS-3709
- n-(3-formylphenyl) methanesulfonamide
- Z1065768476
- N-(3-formylphenyl)methanesulfonamide, AldrichCPR
- MFCD03198179
- 55512-05-5
- AC-3010
- CS-0150124
- ALBB-025099
- STK149420
- BBL002157
-
- MDL: MFCD03198179
- Inchi: InChI=1S/C8H9NO3S/c1-13(11,12)9-8-4-2-3-7(5-8)6-10/h2-6,9H,1H3
- InChI Key: CBDSSTWZEANOCR-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C=O
Computed Properties
- Exact Mass: 199.03000
- Monoisotopic Mass: 199.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.6Ų
- XLogP3: 0.6
Experimental Properties
- Melting Point: 146 °C
- Boiling Point: 348.6℃ at 760 mmHg
- Flash Point: 164.6℃
- PSA: 71.62000
- LogP: 2.02440
N-(3-Formylphenyl)methanesulfonamide Security Information
N-(3-Formylphenyl)methanesulfonamide Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
N-(3-Formylphenyl)methanesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1220764-250mg |
3-(Methylsulfonamido)benzaldehyde |
55512-05-5 | 97% | 250mg |
¥340.00 | 2024-05-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1220764-1g |
3-(Methylsulfonamido)benzaldehyde |
55512-05-5 | 97% | 1g |
¥581.00 | 2024-05-09 | |
Ambeed | A660181-250mg |
3-(Methylsulfonamido)benzaldehyde |
55512-05-5 | 97% | 250mg |
$52.0 | 2025-03-16 | |
Ambeed | A660181-100mg |
3-(Methylsulfonamido)benzaldehyde |
55512-05-5 | 97% | 100mg |
$34.0 | 2025-03-16 | |
abcr | AB226334-5 g |
N-(3-Formylphenyl)methanesulfonamide, 95%; . |
55512-05-5 | 95% | 5g |
€302.60 | 2023-04-27 | |
Alichem | A019109297-5g |
N-(3-Formylphenyl)methanesulfonamide |
55512-05-5 | 97% | 5g |
$276.00 | 2023-09-01 | |
abcr | AB226334-10 g |
N-(3-Formylphenyl)methanesulfonamide, 95%; . |
55512-05-5 | 95% | 10g |
€495.80 | 2023-04-27 | |
Ambeed | A660181-1g |
3-(Methylsulfonamido)benzaldehyde |
55512-05-5 | 97% | 1g |
$63.0 | 2025-03-16 | |
eNovation Chemicals LLC | D687420-5g |
3-(Methylsulfonamido)benzaldehyde |
55512-05-5 | 98% | 5g |
$170 | 2024-07-20 | |
Enamine | EN300-66984-0.1g |
N-(3-formylphenyl)methanesulfonamide |
55512-05-5 | 95% | 0.1g |
$19.0 | 2023-05-05 |
N-(3-Formylphenyl)methanesulfonamide Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
-
Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
-
Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:55512-05-5)N-(3-Formylphenyl)methanesulfonamide

Purity:99%
Quantity:5g
Price ($):184.0